Synthesis of 3-CF3-4-acyl-substituted quinoline derivatives via a cascade reaction of nitrosoarenes and β-CF3-1,3-enynes†

Organic Chemistry Frontiers Pub Date: 2023-11-02 DOI: 10.1039/D3QO01208E

Abstract

An unprecedented tandem strategy for the construction of an array of 3-CF3-4-acyl functionalized quinolines has been described from readily available nitrosoarenes and β-CF3-1,3-enynes as starting materials by the combined use of Cu(OTf)2 as a catalyst and DMAP as a base. This reaction proceeds via a sequential formation of C–N, C–O and C–C bonds and the steric hindrance effect of substituents (R1) on the benzene ring of nitrosoarenes has a crucial impact on the reaction reactivity and site-selectivity. This cascade transformation features a novel annulation, easy C–H bond activation, readily available starting materials, good step-economy, good site-selectivity, generation of three new bonds and mild reaction conditions.

Graphical abstract: Synthesis of 3-CF3-4-acyl-substituted quinoline derivatives via a cascade reaction of nitrosoarenes and β-CF3-1,3-enynes
Synthesis of 3-CF3-4-acyl-substituted quinoline derivatives via a cascade reaction of nitrosoarenes and β-CF3-1,3-enynes†
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Organic Chemistry Frontiers
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